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Compound of Interest

Compound Name: Isavuconazole-d4
Cat. No.: B584089
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of Isavuconazole-
d4 solutions for research and development applications. Isavuconazole-d4 is the deuterated
form of Isavuconazole, a broad-spectrum triazole antifungal agent. It is commonly used as an
internal standard in quantitative analyses, such as liquid chromatography-mass spectrometry
(LC-MS).

Chemical and Physical Properties

A summary of the key chemical and physical properties of Isavuconazole-d4 is presented
below.
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Property Value Reference
Molecular Formula C22H13D4F2Ns0S [1112][3]
Molecular Weight 441.5 g/mol [1][4]
Appearance Solid [1]

Purity >95-99% [11[2]
Isotopic Enrichment >95% [2]

Solubility Data

Isavuconazole-d4 exhibits varying solubility in different solvents. The table below provides
solubility data to guide solvent selection for stock solution preparation. For aqueous
applications, a two-step dissolution process is recommended due to the compound's sparse
solubility in aqueous buffers.[5]

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) 70 mg/mL (160.01 mM) [6]
Dimethylformamide (DMF) ~25 mg/mL [5]
Ethanol ~5 mg/mL [5]
Acetonitrile Soluble [1]
Aqueous Buffers Sparingly soluble [5]
1:4 DMF:PBS (pH 7.2) ~0.25 mg/mL [5]

Experimental Protocols
Preparation of a Stock Solution in an Organic Solvent

This protocol outlines the steps for preparing a concentrated stock solution of Isavuconazole-
d4 in an organic solvent like DMSO.

Materials:
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» Isavuconazole-d4 solid

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Inert gas (e.g., argon or nitrogen)

o Calibrated analytical balance

o Appropriate volumetric flasks and pipettes
» Vortex mixer and/or sonicator

Procedure:

o Equilibrate: Allow the vial of solid Isavuconazole-d4 to reach room temperature before
opening to prevent condensation.

o Weighing: Accurately weigh the desired amount of Isavuconazole-d4 solid using a
calibrated analytical balance.

o Solvent Addition: Transfer the weighed solid to a volumetric flask. Add a portion of the
DMSO, ensuring the volume is less than the final desired volume.

» Dissolution: Purge the headspace of the flask with an inert gas.[5] Cap the flask and facilitate
dissolution by vortexing or sonicating the mixture.[6]

e Final Volume: Once the solid is completely dissolved, add DMSO to reach the final target
volume. Mix thoroughly to ensure a homogenous solution.

Preparation of a Working Solution in an Aqueous Buffer

This protocol describes the preparation of a diluted working solution in an aqueous buffer,
which is common for cell-based assays or other biological experiments.

Materials:
¢ |savuconazole-d4 stock solution in DMF

e Phosphate-buffered saline (PBS) or other aqueous buffer of choice
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 Sterile microcentrifuge tubes or vials

Procedure:

« Initial Dissolution: Prepare a concentrated stock solution of Isavuconazole-d4 in DMF as

described in Protocol 3.1.

 Dilution: In a separate tube, add the desired volume of the aqueous buffer.

o Addition of Stock: While vortexing the aqueous buffer, slowly add the required volume of the

Isavuconazole-d4/DMF stock solution to achieve the final desired concentration.

¢ Final Concentration: The final concentration of Isavuconazole-d4 in a 1:4 solution of
DMF:PBS (pH 7.2) can reach approximately 0.25 mg/mL.[5]

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of Isavuconazole-d4.

Storage -

Form Stability Reference
Temperature

Solid -20°C = 4 years [1]

Organic Stock 1 month at -20°C, 6

Solution (e.g., in -20°C or -80°C months to over ayear  [6][7]

DMSO) at -80°C

Aqueous Working Not recommended for

_ 2-8°C [5]
Solution more than one day

Recommendations:

» For long-term storage of stock solutions, it is advisable to prepare aliquots to minimize

freeze-thaw cycles.[7]

e Aqueous solutions should be prepared fresh before use whenever possible.[5][6]
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Visualized Workflow and Logic

The following diagrams illustrate the key workflows for solution preparation.

Stock Solution Preparation

Weigh Solid
Isavuconazole-d4

l

Add Organic Solvent
(e.g., DMSO)

l

Purge with Inert Gas
& Dissolve (Vortex/Sonicate)

l

Adjust to Final Volume

l

Eore at -20°C or -803‘

Click to download full resolution via product page

Caption: Workflow for preparing an organic stock solution of Isavuconazole-d4.
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Agqueous Working Solution Preparation
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Caption: Workflow for preparing an aqueous working solution from a stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Isavuconazole-d4
Solution Preparation and Storage]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584089/docs#application-notes-and-protocols-
isavuconazole-d4-solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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